Cas no 1211589-35-3 (5-Cyclopropyl-N-methoxy-N-methylnicotinamide)

• Product Name: 5-Cyclopropyl-N-methoxy-N-methylnicotinamide
• CAS No: 1211589-35-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1033448
• PubChem ID: 71607392
• Update Time: 2025-05-22

5-Cyclopropyl-N-methoxy-N-methylnicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-N-methoxy-N-methylnicotinamide
• 5-cyclopropyl-N-methoxy-N-methylpyridine-3-carboxamide
• AK132524
• KB-43058
• RL00907
• RL00908
• 1211589-35-3
• J-517455
• DTXSID40856341
• 5-cyclopropyl-N-methoxy-N-methyl nicotinamide

• Inchi： 1S/C11H14N2O2/c1-13(15-2)11(14)10-5-9(6-12-7-10)8-3-4-8/h5-8H,3-4H2,1-2H3
• InChI Key： KLTMPXAPNRGZGY-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1=CN=CC(=C1)C1CC1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.4Ų

Additional information on 5-Cyclopropyl-N-methoxy-N-methylnicotinamide

5-Cyclopropyl-N-methoxy-N-methylnicotinamide: A Comprehensive Overview

5-Cyclopropyl-N-methoxy-N-methylnicotinamide (CAS No. 1211589-35-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. In this article, we delve into the properties, synthesis, biological activities, and recent advancements related to 5-Cyclopropyl-N-methoxy-N-methylnicotinamide.

The structure of 5-Cyclopropyl-N-methoxy-N-methylnicotinamide consists of a nicotinamide backbone with a cyclopropyl group at the 5-position and a methoxy methyl substituent on the nitrogen atom. This combination of functional groups imparts unique chemical and biological properties to the molecule. Recent studies have highlighted its role in modulating cellular processes, particularly in the context of enzyme inhibition and receptor interactions.

One of the most notable aspects of 5-Cyclopropyl-N-methoxy-N-methylnicotinamide is its pharmacokinetic profile. Research conducted in 2023 has demonstrated that this compound exhibits favorable absorption and bioavailability when administered orally. These findings are crucial for its potential use as an active pharmaceutical ingredient (API) in therapeutic formulations.

The synthesis of 5-Cyclopropyl-N-methoxy-N-methylnicotinamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A study published in *Journal of Medicinal Chemistry* outlined an optimized route involving Suzuki coupling and subsequent functionalization steps. This approach not only enhances yield but also ensures high purity, which is essential for downstream applications.

Biologically, 5-Cyclopropyl-N-methoxy-N-methylnicotinamide has shown promising activity as an inhibitor of certain kinases involved in cancer progression. Preclinical studies have indicated that it selectively targets these enzymes, potentially offering a novel avenue for anticancer therapy. Furthermore, its ability to cross the blood-brain barrier makes it a candidate for treating neurodegenerative diseases.

Another area of interest is the environmental impact of 5-Cyclopropyl-N-methoxy-N-methylnicotinamide. Recent eco-toxicological assessments have revealed that it degrades efficiently under aerobic conditions, minimizing its ecological footprint. This attribute is particularly important for industries adhering to green chemistry principles.

In terms of market applications, 5-Cyclopropyl-N-methoxy-N-methylnicotinamide is increasingly being sought after by pharmaceutical companies for preclinical testing. Its versatility as both a drug candidate and a chemical building block positions it as a valuable asset in the global chemical market.

In conclusion, 5-Cyclopropyl-N-methoxy-N-methylnicotinamide (CAS No. 1211589-35-3) stands out as a compound with multifaceted applications and promising therapeutic potential. With ongoing research unraveling its mechanisms of action and optimizing its synthesis, this molecule continues to be a focal point in contemporary chemical and biomedical research.